Cas no 152504-10-4 (Chlorhexidine guanidine)

• Product Name: Chlorhexidine guanidine
• CAS No: 152504-10-4
• MF: C₁₅H₂₅ClN₈
• MW: 352.865600347519
• CID: 2085598
• PubChem ID: 15224708
• Update Time: 2024-11-06

Chlorhexidine guanidine Chemical and Physical Properties

Names and Identifiers

• Chlorhexidine Digluconate Impurity N
• Chlorhexidine guanidine
• JRC6A3N4QM
• Chlorhexidine guanidine [USP]
• 1-(Amino-(4-chloroanilino)methylidene)-2-(6-(diaminomethylideneamino)hexyl)guanidine
• 1-(6-(Carbamimidoylamino)hexyl)-5-(4-chlorophenyl)biguanide
• (1E)-1-[Amino-(4-chloroanilino)methylidene]-2-[6-(diaminomethylideneamino)hexyl]guanidine
• Imidodicarbonimidic diamide, N-(6-((aminoiminomethyl)amino)hexyl)-N'-(4-chlorophenyl)-
• N-(6-((Aminoiminomethyl)amino)hexyl)-N'-(4-chlorophenyl)imidodicarbonimidic diamide
• N-[6-[(Aminoiminomethyl)amino]hexyl]-N'-(4-chlorophenyl)-imidodicarbonimidic diamide
• UNII-JRC6A3N4QM
• 152504-10-4
• N-[6-[(Aminoiminomethyl)amino]hexyl]-N'-(4-chlorophenyl)imidodicarbonimidic diamide
• CHLORHEXIDINE DIACETATE IMPURITY N [EP IMPURITY]
• N1-[6-(carbamimidoylamino)hexyl]-N3-(4-chlorophenyl)imidodicarbonimidic diamide
• CHLORHEXIDINE GUANIDINE [USP IMPURITY]

• Inchi： 1S/C15H25ClN8/c16-11-5-7-12(8-6-11)23-15(20)24-14(19)22-10-4-2-1-3-9-21-13(17)18/h5-8H,1-4,9-10H2,(H4,17,18,21)(H5,19,20,22,23,24)
• InChI Key： JSCPTPJOWXCZFC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N/C(/N)=N/C(/N)=N/CCCCCC/N=C(\N)/N

Computed Properties

• Exact Mass: 352.1890705 g/mol
• Monoisotopic Mass: 352.1890705 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 153
• Molecular Weight: 352.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines Biguanides